Agroastragaloside I

• IUPAC Name: [(2S,3R,4S,5R)-3-acetyloxy-2-[[(1S,3R,6S,8R,9S,11S,12S,14S,15R,16R)-15-[(2R,5S)-5,6-dihydroxy-6-methylheptan-2-yl]-14-hydroxy-7,7,12,16-tetramethyl-9-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]oxy]-5-hydroxyoxan-4-yl] acetate
• InChI: InChI=1S/C45H74O16/c1-21(10-11-29(51)41(6,7)55)31-24(49)17-43(9)28-16-26(59-38-34(54)33(53)32(52)27(18-46)60-38)37-40(4,5)30(12-13-45(37)20-44(28,45)15-14-42(31,43)8)61-39-36(58-23(3)48)35(57-22(2)47)25(50)19-56-39/h21,24-39,46,49-55H,10-20H2,1-9H3/t21-,24+,25-,26+,27-,28+,29+,30+,31+,32-,33+,34-,35+,36-,37+,38-,39+,42-,43+,44+,45-/m1/s1
• InChI Key: ZQWCDHXEDOSWFH-YAQXNABZSA-N
• Canonical SMILES: CC(CCC(C(C)(C)O)O)C1C(CC2(C1(CCC34C2CC(C5C3(C4)CCC(C5(C)C)OC6C(C(C(CO6)O)OC(=O)C)OC(=O)C)OC7C(C(C(C(O7)CO)O)O)O)C)C)O
• Isomeric SMILES: C[C@H](CC[C@@H](C(C)(C)O)O)[C@H]1[C@H](C[C@@]2([C@@]1(CC[C@]34[C@H]2C[C@@H]([C@@H]5[C@]3(C4)CC[C@@H](C5(C)C)O[C@H]6[C@@H]([C@H]([C@@H](CO6)O)OC(=O)C)OC(=O)C)O[C@H]7[C@@H]([C@H]([C@@H]([C@H](O7)CO)O)O)O)C)C)O
• Molecular Formula: C45H74O16
• Molecular Weight: 871.1 g/mol

Description

Agroastragaloside I is a natural active ingredient primarily found in plants of the Colchicaceae family and Agrobacterium strains. It is a white or light yellow crystal, soluble in hot water and methanol, but insoluble in ethanol and ether. It has various pharmacological activities and is mainly used clinically for anti-inflammatory, anti-tumor, antioxidant, anti-platelet aggregation, and immunoregulation.

Synthesis Analysis

Currently, the synthesis of Agroastragaloside I is mainly achieved through extraction or fermentation methods. The extraction method involves using certain organic solvents or extractants to extract Agroastragaloside I from Agrobacterium, followed by crystallization and purification to obtain the pure product. The fermentation method involves fermenting Agrobacterium to produce Agroastragaloside I, which is then obtained through extraction and purification processes.

Molecular Structure Analysis

The molecular structure of Agroastragaloside I is characterized by a chemical formula of C45H74O16 and a molecular weight of 871.06. More detailed structural analysis would require advanced spectroscopic techniques.

Physical And Chemical Properties Analysis

Agroastragaloside I is a white or light yellow crystal. It is soluble in hot water and methanol, but insoluble in ethanol and ether. It has a molecular weight of 871.06 and a boiling point of 925.9±65.0 °C.

Safety and Hazards

Currently, there is limited research on the toxicity and safety of Agroastragaloside I. During its use, standard laboratory procedures should be followed to avoid contact with eyes, skin, and ingestion. In case of accidental ingestion or contact, immediate medical attention should be sought.

Future Directions

While Agroastragaloside I has shown potential in various therapeutic applications, more research is needed to fully understand its mechanisms of action and to explore its potential in preventing and treating diseases such as tumors, cardiovascular diseases, and neurodegenerative diseases. Additionally, further studies are needed to evaluate its safety and toxicity.